2-Nitrophenol 2-Nitrophenol 2-nitrophenol is a yellow solid. Sinks in and mixes slowly with water. (USCG, 1999)
Nitrophenols include two chemicals, 2-nitrophenol and 4-nitrophenol, which are very similar to each other. They are manufactured chemicals that do not occur naturally in the environment. The manufacture of one almost always produces a little of the other, so they are grouped together when discussing their properties and harmful effects. 2-Nitrophenol is a light yellow solid with a peculiar sweet smell. 4-Nitrophenol is a colorless to light yellow solid with very little odor. 2-Nitrophenol is used mainly to make dyes, paint coloring, rubber chemicals, and substances that kill molds. 4-Nitrophenol is used mainly to make drugs, fungicides, dyes, and to darken leather.
2-nitrophenol is a member of the class of 2-nitrophenols that is phenol in which one of the hydrogens that is ortho to the hydroxy group has been replaced by a nitro group. It is a conjugate acid of a 2-nitrophenolate.
Brand Name: Vulcanchem
CAS No.: 88-75-5
VCID: VC21254944
InChI: InChI=1S/C6H5NO3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H
SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])O
Molecular Formula: C6H5NO3
C6H5O3N
Molecular Weight: 139.11 g/mol

2-Nitrophenol

CAS No.: 88-75-5

Cat. No.: VC21254944

Molecular Formula: C6H5NO3
C6H5O3N

Molecular Weight: 139.11 g/mol

* For research use only. Not for human or veterinary use.

2-Nitrophenol - 88-75-5

Specification

Description 2-nitrophenol is a yellow solid. Sinks in and mixes slowly with water. (USCG, 1999)
Nitrophenols include two chemicals, 2-nitrophenol and 4-nitrophenol, which are very similar to each other. They are manufactured chemicals that do not occur naturally in the environment. The manufacture of one almost always produces a little of the other, so they are grouped together when discussing their properties and harmful effects. 2-Nitrophenol is a light yellow solid with a peculiar sweet smell. 4-Nitrophenol is a colorless to light yellow solid with very little odor. 2-Nitrophenol is used mainly to make dyes, paint coloring, rubber chemicals, and substances that kill molds. 4-Nitrophenol is used mainly to make drugs, fungicides, dyes, and to darken leather.
2-nitrophenol is a member of the class of 2-nitrophenols that is phenol in which one of the hydrogens that is ortho to the hydroxy group has been replaced by a nitro group. It is a conjugate acid of a 2-nitrophenolate.
CAS No. 88-75-5
Molecular Formula C6H5NO3
C6H5O3N
Molecular Weight 139.11 g/mol
IUPAC Name 2-nitrophenol
Standard InChI InChI=1S/C6H5NO3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H
Standard InChI Key IQUPABOKLQSFBK-UHFFFAOYSA-N
SMILES C1=CC=C(C(=C1)[N+](=O)[O-])O
Canonical SMILES C1=CC=C(C(=C1)[N+](=O)[O-])O
Boiling Point 417 to 421 °F at 760 mm Hg (Decomposes) (NTP, 1992)
216.0 °C
216 °C
194-279 °C
Colorform Light yellow needles or prisms
MONOCLINIC
Yellow needles from alcohol
Flash Point 108 °C c.c.
169 °C
Melting Point 113 to 115 °F (NTP, 1992)
44.8 °C
44-45 °C
45-46 °C
44-116 °C

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